1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol

• Molecular Formula: C18H33NO2
• Molecular Weight: 295.5 g/mol
• IUPAC Name: 1-piperidin-1-yl-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol
• InChI: InChI=1S/C18H33NO2/c1-17(2)14-7-8-18(17,3)16(11-14)21-13-15(20)12-19-9-5-4-6-10-19/h14-16,20H,4-13H2,1-3H3
• InChI Key: KEELYYKHJSSOCT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)OCC(CN3CCCCC3)O)C)C

Description

1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol is a synthetic organic compound characterized by three key structural components:

• A piperidine ring (a six-membered amine heterocycle) at position 1.
• A propan-2-ol linker with a hydroxyl group at position 2.
• A 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (bornyl) group connected via an ether bond at position 3.

This compound is often utilized in its hydrochloride salt form to enhance aqueous solubility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol typically involves multiple steps. One common method includes the reaction of piperidine with a suitable epoxide, followed by the introduction of the bicyclic moiety through a nucleophilic substitution reaction. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium hydride. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

Central Nervous System Modulation

Research indicates that compounds similar to 1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol exhibit significant activity on G protein-coupled receptors (GPCRs), which are crucial in neurotransmission and neuropharmacology.

Case Study:
A study published in Current Neuropharmacology demonstrated that related compounds could modulate serotonin and dopamine receptors, potentially leading to therapeutic effects in mood disorders and schizophrenia .

Antidepressant and Anxiolytic Properties

The compound has been investigated for its potential antidepressant and anxiolytic effects due to its interaction with neurotransmitter systems.

Data Table: Antidepressant Activity of Piperidine Derivatives

Compound Name	Activity	Reference
1-(Piperidin-1-yl)-3-(phenyl)propan-2-ol	Significant antidepressant effects observed
1-(Piperidin-1-yl)-3-methylpropan-2-ol	Moderate anxiolytic properties

Building Block in Organic Synthesis

This compound serves as a versatile building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals.

Example: Synthesis Pathway
The synthesis of derivatives involves the reaction of piperidine with various alkylating agents to introduce functional groups that enhance biological activity.

Safety Assessments

Toxicological evaluations are crucial for understanding the safety profile of this compound. Studies have shown that while it exhibits beneficial pharmacological properties, it also requires careful assessment regarding its toxicity.

Data Table: Toxicity Profile

Endpoint	Result	Reference
Acute Toxicity (LD50)	>2000 mg/kg (rat)
Chronic Exposure Effects	Minimal adverse effects at therapeutic doses

Mechanism of Action

The mechanism of action of 1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets through binding interactions, leading to various biological effects. The specific pathways involved depend on the context of its use and the biological system being studied.

Comparison with Similar Compounds

Piperidine vs. Piperazine Derivatives

• 1-[4-(3-Chlorophenyl)piperazin-1-yl]-3-[(E)-[(1S,4S)-4,7,7-trimethylbicyclo[2.2.1]heptanylidene]amino]oxy-propan-2-ol (): Replaces piperidine with a piperazine ring and adds a 3-chlorophenyl substituent. Likely targets neurotransmitter receptors (e.g., dopamine or serotonin) due to the chlorophenyl group .

Imidazolium Derivatives

• 1-Methyl-3-[(1S, 2-exo)-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl]imidazolium chloride () :
  • Substitutes piperidine with a charged imidazolium ring .
  • Enhanced solubility in polar solvents but reduced membrane permeability.
  • Applications in ionic liquid chemistry or as a catalyst .

Modifications to the Bicyclic Moiety

Bornyl Esters vs. Ethers

• Target Compound : The bornyl group is connected via an ether bond.
• Exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl isobutyrate () :
  • Replaces the ether with an ester linkage .
  • Increased lipophilicity, favoring blood-brain barrier penetration.
  • Commonly used in fragrances or as flavoring agents .
• Bornyl isovalerianate () :
  • Shares the bornyl core but with a branched ester group .
  • Exhibits antimicrobial and anti-inflammatory properties .

Functional Group Variations

Alcohol vs. Amine Derivatives

• 1-(propan-2-ylamino)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol hydrochloride (): Features an isopropylamino group instead of piperidine. Reduced steric hindrance may improve binding to enzymes like soluble epoxide hydrolase (sEH) .
• 1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol (): Replaces the ether with a thiourea linkage and adds a chlorophenyl group. Demonstrates potent sEH inhibition (IC₅₀ < 100 nM) due to thiourea’s hydrogen-bonding capacity .

Physicochemical and Pharmacological Comparison

Compound	Molecular Formula	Solubility	Key Activity	Reference
1-(Piperidin-1-yl)-3-[(bornyl)oxy]propan-2-ol hydrochloride	C₁₆H₃₂ClNO₂	Water-soluble	Potential CNS modulation
1-(3-Chlorophenyl)-3-(bornylamino)propan-1-ol	C₁₉H₂₇ClN₂O	DMSO-soluble	sEH inhibition
Exo-bornyl isobutyrate	C₁₄H₂₄O₂	Lipid-soluble	Antimicrobial
1-Methyl-3-(bornyloxyethyl)imidazolium tetrafluoroborate	C₁₅H₂₇BF₄N₂O	Polar solvents	Ionic liquid applications

Biological Activity

1-(Piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol, also known as a derivative of bicyclic compounds, has garnered attention for its potential biological activities, particularly in relation to cannabinoid receptors. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

The compound's molecular formula is C18H34ClNO2, with a molecular weight of 331.93 g/mol. It is often studied in the context of its interactions with various receptors, particularly the cannabinoid receptors (CB1 and CB2).

Cannabinoid Receptor Interaction

Research indicates that compounds with similar structures can selectively bind to the CB1 receptor over the CB2 receptor. For instance, studies have shown that certain piperazine derivatives exhibit significant binding affinity to CB1 receptors with Ki values around 220 nM . The activation of these receptors is linked to various physiological responses including modulation of neurotransmitter release and vasorelaxation.

Vasorelaxation Effects

The endocannabinoid anandamide and its analogs have demonstrated vasorelaxation in vascular tissues through CB receptor activation. The compound under discussion may share similar pathways, potentially influencing nitric oxide production and endothelial function .

Case Studies and Experimental Data

A variety of studies have explored the biological effects of related compounds on cellular models:

• Vasorelaxation Studies : Research has shown that anandamide causes vasorelaxation through both CB-dependent and independent pathways. This highlights the potential for similar compounds to induce vascular effects via non-CB mechanisms .
• Receptor Binding Affinity : A comparative analysis of binding affinities for different cannabinoid receptor ligands has indicated that modifications in the piperidine structure can enhance selectivity and efficacy at CB receptors .
• G Protein Coupling : The compound's ability to activate G protein signaling pathways has been noted in various studies, emphasizing its role in modulating intracellular calcium levels and influencing downstream signaling cascades .

Data Tables

Property	Value
Molecular Formula	C18H34ClNO2
Molecular Weight	331.93 g/mol
Purity	≥95%
Binding Affinity (CB1)	Ki = 220 nM

Biological Activity	Effect
Vasorelaxation	Induces relaxation
Nitric Oxide Production	Stimulated via eNOS
G Protein Activation	Increases intracellular calcium

Q & A

Q. What are the recommended synthetic pathways for 1-(piperidin-1-yl)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]propan-2-ol, and how can reaction yields be optimized?

The synthesis typically involves nucleophilic substitution or coupling reactions between piperidine derivatives and bicyclic alcohols. For example, the bicyclo[2.2.1]heptane core (e.g., isoborneol derivatives) can be functionalized via esterification or etherification, followed by conjugation with piperidine. Optimization strategies include:

• Catalyst selection : Use of Lewis acids (e.g., BF₃·Et₂O) to enhance electrophilicity of the bicyclic ether intermediate .
• Temperature control : Reactions performed at 60–80°C to balance reactivity and side-product formation .
• Purification : Column chromatography with silica gel (hexane/ethyl acetate gradient) to isolate the target compound, confirmed via GC-MS (retention time and fragmentation patterns) .

Q. How can the stereochemical configuration of the bicyclo[2.2.1]heptane moiety be confirmed experimentally?

X-ray crystallography is the gold standard for resolving stereochemistry. For example, SHELX programs (e.g., SHELXL) refine crystal structures by analyzing intensity data and molecular packing . If crystals are unavailable:

• NMR spectroscopy : Compare coupling constants (e.g., $^3J_{HH}$) with known exo/endo isomers of 1,7,7-trimethylbicyclo[2.2.1]heptane derivatives .
• Vibrational circular dichroism (VCD) : Detects chirality in the bicyclic system by correlating experimental and computed spectra .

Q. What pharmacological screening assays are suitable for initial evaluation of this compound?

• Receptor binding assays : Screen for affinity at piperidine-targeted receptors (e.g., sigma-1, muscarinic) using radiolabeled ligands (e.g., $^3H$-biperiden as a reference for structural analogs) .
• CYP450 inhibition : Assess metabolic stability via liver microsome assays, monitoring NADPH-dependent oxidation .

Advanced Research Questions

Q. How do stereochemical variations (exo vs. endo) in the bicyclo[2.2.1]heptane group impact biological activity?

Comparative studies on isoborneol derivatives show:

• Exo isomers : Higher lipophilicity (logP ~3.5) due to reduced steric hindrance, enhancing membrane permeability .
• Endo isomers : Increased hydrogen-bonding capacity (e.g., with hydroxyl groups), improving target selectivity in enzyme inhibition .
  Methodology : Synthesize both isomers via controlled reaction conditions (e.g., solvent polarity adjustments) and evaluate via molecular docking (AutoDock Vina) and in vitro assays .

Q. How can computational modeling resolve contradictions in experimental binding data?

Discrepancies between in vitro binding affinity and in vivo efficacy may arise from:

• Solubility limitations : Use COSMO-RS simulations to predict solubility in physiological buffers .
• Metabolic instability : Apply ADMET predictors (e.g., SwissADME) to identify labile functional groups (e.g., ester linkages) .
  Validation : Cross-validate with LC-MS/MS metabolite profiling in hepatocyte models .

Q. What strategies mitigate toxicity risks identified in preliminary safety assessments?

• Structural modifications : Replace the piperidine moiety with morpholine or azetidine to reduce off-target CNS effects, as seen in analogs of biperiden .
• Prodrug design : Mask hydroxyl groups with acetyl or phosphate esters to enhance metabolic stability and reduce acute toxicity (H302, H315 per GHS classification) .

Q. How can researchers address inconsistencies in crystallographic and spectroscopic data for this compound?

• Multi-technique validation : Combine XRD (SIR97 for phase refinement ), solid-state NMR, and Raman spectroscopy to resolve discrepancies in molecular geometry.
• Dynamic simulations : Use molecular dynamics (GROMACS) to assess conformational flexibility in solution vs. crystal states .

Methodological Tables

Q. Table 1. Key Analytical Parameters for Structural Confirmation

Technique	Parameters	Reference
XRD	Space group: P2₁2₁2₁, R-factor < 0.05
$^1H$ NMR	δ 1.2–1.4 ppm (bicyclic CH₃), 3.5–4.0 (OCH₂)
GC-MS	m/z 245 (M⁺), base peak at m/z 95

Q. Table 2. Toxicity Profiling Data

Endpoint	Result (GHS Classification)	Evidence Source
Acute oral	LD₅₀ > 500 mg/kg (Category 4)
Skin irritation	Moderate irritation (Category 2)
Mutagenicity	Negative in Ames test